6-Ethoxynaphthalene-1-carboxylic acid

• CAS No.: 731861-61-3
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 6-ethoxynaphthalene-1-carboxylic acid
• InChI: InChI=1S/C13H12O3/c1-2-16-10-6-7-11-9(8-10)4-3-5-12(11)13(14)15/h3-8H,2H2,1H3,(H,14,15)
• InChI Key: GYSHJHMAWKWKTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=CC=C2)C(=O)O

Description

6-Ethoxynaphthalene-1-carboxylic acid is an organic compound with the molecular formula C₁₃H₁₂O₃. It belongs to the class of carboxylic acids, which are characterized by the presence of a carboxyl group (-COOH) attached to a hydrocarbon radical. This compound is a derivative of naphthalene, where an ethoxy group (-OCH₂CH₃) is attached to the sixth position of the naphthalene ring, and a carboxyl group is attached to the first position .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 6-ethoxynaphthalene-1-carboxylic acid can be achieved through several synthetic routes:

Oxidation of 6-ethoxynaphthalene: This method involves the oxidation of 6-ethoxynaphthalene using strong oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic or basic conditions

Friedel-Crafts Acylation: Another method involves the Friedel-Crafts acylation of naphthalene with ethyl chloroformate in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃), followed by hydrolysis to yield the carboxylic acid.

Industrial Production Methods

Industrial production of this compound typically involves large-scale oxidation processes using environmentally friendly oxidizing agents and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

6-Ethoxynaphthalene-1-carboxylic acid undergoes various chemical reactions,